6-Benzyl-2,6-diazaspiro[4.5]decane

• IUPAC Name: 6-benzyl-2,6-diazaspiro[4.5]decane
• InChI: InChI=1S/C15H22N2/c1-2-6-14(7-3-1)12-17-11-5-4-8-15(17)9-10-16-13-15/h1-3,6-7,16H,4-5,8-13H2
• InChI Key: CTORQCPIHLPTDH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C2(C1)CCNC2)CC3=CC=CC=C3
• Molecular Formula: C15H22N2
• DSSTOX Substance ID: DTXSID20744338
• Molecular Weight: 230.35 g/mol
• CAS RN: 1158750-93-6

Description

“6-Benzyl-2,6-diazaspiro[4.5]decane” is a chemical compound with the CAS Number: 1158750-93-6. It has a molecular weight of 230.35. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C15H22N2/c1-2-6-14 (7-3-1)12-17-11-5-4-8-15 (17)9-10-16-13-15/h1-3,6-7,16H,4-5,8-13H2. This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a liquid. It has a molecular weight of 230.35. The InChI code provides further details about its molecular structure.

Scientific Research Applications

NMR Spectroscopy in Structural Analysis

Research has utilized NMR spectroscopy for the assignment of the relative configuration of spiro[4.5]decane derivatives. These studies highlight the utility of 13C, 15N, and 17O NMR in analyzing the stereochemistry of diazaspirodecanes, offering insights into their conformational preferences and tautomeric equilibria (Guerrero-Alvarez, Moncayo-Bautista, & Ariza-Castolo, 2004).

Crystallographic Studies

Crystallographic analyses have been pivotal in understanding the supramolecular arrangements of cyclohexane-5-spirohydantoin derivatives. These studies reveal the impact of substituents on the cyclohexane ring in dictating supramolecular architectures , which are critical for designing materials with specific physical properties (Lazić et al., 2022).

Synthesis and Drug Discovery

In the realm of drug discovery , diazaspiro[4.5]decane scaffolds have shown potential in synthesizing compounds with significant pharmacological activities . Techniques like one-step synthesis and modifications of these scaffolds have enabled the creation of derivatives with potential anticonvulsant profiles, suggesting their application in developing new therapeutics (Li et al., 2014).

Anticonvulsant Potential

Some diazaspiro[4.5]decane derivatives have been synthesized and evaluated for their anticonvulsant potential . These compounds have been tested in various models, showing promising results that could lead to new treatments for epilepsy and related disorders (Aboul-Enein, El-Azzouny, Attia, Maklad, Aboutabl, Ragab, & Abd El-Hamid, 2014).

Molecular Modelling and Drug Design

Molecular modeling studies of diazaspiro[4.5]decane derivatives have provided insights into their binding interactions and structure-activity relationships . These findings are invaluable for drug design, offering a blueprint for modifying these scaffolds to enhance their therapeutic efficacy (Kato et al., 2013).

Mechanism of Action

Target of Action

The primary target of 6-Benzyl-2,6-diazaspiro[4.5]decane is the Receptor-interacting protein kinase 1 (RIPK1) . RIPK1 is a crucial component of the necroptosis signaling pathway, a type of programmed cell death .

Mode of Action

This compound acts as an inhibitor of RIPK1 . The compound’s benzyl groups are inserted into the bottom of a deep hydrophobic pocket of RIPK1, forming T-shaped π–π interactions with His136 . This interaction inhibits the kinase activity of RIPK1, thereby preventing the downstream signaling events that lead to necroptosis .

Biochemical Pathways

The inhibition of RIPK1 by this compound affects the necroptosis signaling pathway . Necroptosis is initiated by signals from death receptors in the tumor necrosis factor (TNF) superfamily, Toll-like receptors (TLRs), interferon receptors (IFNAR), or Z-DNA binding protein 1 (ZBP1) . The inhibition of RIPK1 prevents the activation of downstream components of the pathway, such as RIPK3 and mixed lineage kinase domain-like (MLKL), thereby preventing cell death .

Result of Action

The inhibition of RIPK1 by this compound prevents the activation of the necroptosis signaling pathway . This results in the prevention of necroptosis, a form of programmed cell death . By preventing cell death, this compound could potentially be used to treat diseases where necroptosis plays a pathological role .

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.